Cas no 88607-97-0 (Benzeneacetic acid, 4-methyl-α-methylene-, methyl ester)

• Product Name: Benzeneacetic acid, 4-methyl-α-methylene-, methyl ester
• CAS No: 88607-97-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5262020
• Update Time: 2025-10-20

Benzeneacetic acid, 4-methyl-α-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-methyl-α-methylene-, methyl ester

• Inchi： 1S/C11H12O2/c1-8-4-6-10(7-5-8)9(2)11(12)13-3/h4-7H,2H2,1,3H3
• InChI Key： SYULESWCXYLZKL-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(C(OC)=O)=C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Benzeneacetic acid, 4-methyl-α-methylene-, methyl ester

Comprehensive Overview of Benzeneacetic acid, 4-methyl-α-methylene-, methyl ester (CAS No. 88607-97-0)

Benzeneacetic acid, 4-methyl-α-methylene-, methyl ester (CAS No. 88607-97-0) is a specialized organic compound widely studied in the fields of synthetic chemistry and fragrance applications. This ester derivative is characterized by its unique molecular structure, combining a benzene ring with an acetic acid backbone modified by methyl and methylene groups. Researchers and industry professionals often search for "CAS 88607-97-0 applications" or "methyl 4-methyl-α-methylene benzeneacetate uses," reflecting its relevance in fine chemical synthesis.

In recent years, the demand for sustainable and bio-based aromatic compounds has surged, placing 4-methyl-α-methylene benzeneacetic acid methyl ester under renewed scrutiny. Its potential as a precursor in green chemistry aligns with trends like "eco-friendly fragrance ingredients" and "low-impact synthetic intermediates." Analytical studies highlight its stability under controlled conditions, making it valuable for controlled-release formulations—a topic frequently queried as "thermal stability of CAS 88607-97-0" in technical databases.

The compound's structural features—particularly the α-methylene group—have sparked interest in polymer science. Patent literature reveals its utility in creating specialty resins, addressing search queries such as "88607-97-0 in polymer crosslinking." Meanwhile, its olfactory properties (described as mildly floral with woody undertones) position it as a candidate for niche perfumery, correlating with popular searches like "methyl ester aroma chemicals."

Quality control protocols for benzeneacetic acid derivatives emphasize HPLC-UV analysis, a method often explored via searches for "CAS 88607-97-0 purity testing." Regulatory compliance data confirms its approval under major chemical inventories, though users increasingly seek "REACH status of 4-methyl-α-methylene esters"—reflecting growing regulatory awareness. Recent publications also investigate its biodegradation pathways, responding to queries about "environmental fate of aromatic esters."

From a commercial perspective, methyl 4-methyl-α-methylene benzeneacetate serves as a cost-effective alternative to certain natural extracts. Market analyses note rising procurement searches for "bulk suppliers of CAS 88607-97-0," particularly from cosmetics and adhesive manufacturers. Its compatibility with common organic solvents (e.g., ethanol, acetone) further enhances practicality, as evidenced by laboratory-focused questions like "solubility of benzeneacetic acid esters."

Ongoing research explores catalytic modifications to optimize the synthesis of 88607-97-0, addressing industrial queries about "high-yield production methods." Computational chemistry studies model its reactive sites, aligning with academic searches for "molecular docking of methylene-substituted aromatics." As innovation continues, this compound exemplifies how classical organic structures adapt to modern scientific and commercial priorities.